Cas no 532965-48-3 (N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 532965-48-3
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 5904192
• PubChem ID: 5180651
• Update Time: 2025-07-21

N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(4-acetylphenyl)-2,3-dihydro-5-oxo-
• N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(4-acetylphenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(4-acetylphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS024582728
• 532965-48-3
• F0550-0081
• N-(4-acetylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AB00668375-01

• Inchi： 1S/C15H13N3O3S/c1-9(19)10-2-4-11(5-3-10)17-13(20)12-8-16-15-18(14(12)21)6-7-22-15/h2-5,8H,6-7H2,1H3,(H,17,20)
• InChI Key： LMCBGFHNNVNYFR-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC1=CC=C(C(C)=O)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 11.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Comprehensive Overview of N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS 532965-48-3)

N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS 532965-48-3) is a heterocyclic compound with a unique molecular structure that combines a thiazolo[3,2-a]pyrimidine core with an acetylphenyl carboxamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents targeting inflammation, metabolic disorders, and other health conditions.

The structural complexity of N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide makes it a valuable candidate for medicinal chemistry studies. Its thiazolo-pyrimidine scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, which are critical in modulating cellular pathways. Recent studies have explored its potential as a kinase inhibitor, a class of compounds widely investigated for their role in treating cancers and autoimmune diseases. This aligns with the growing demand for targeted therapies in precision medicine.

In the context of drug design, the carboxamide group in this compound enhances its binding affinity to protein targets, while the acetylphenyl moiety may improve pharmacokinetic properties such as solubility and bioavailability. These features are crucial for developing orally active drugs, a key focus in modern pharmaceutical R&D. Additionally, the compound’s heterocyclic framework is structurally similar to several FDA-approved drugs, further highlighting its relevance in drug discovery pipelines.

Beyond its pharmaceutical potential, CAS 532965-48-3 has also been studied for its synthetic versatility. Organic chemists are exploring its use as a building block for more complex molecules, leveraging its reactive sites for further functionalization. This aligns with the broader trend in green chemistry, where researchers seek efficient and sustainable methods to synthesize bioactive compounds. The compound’s stability under various conditions makes it a practical choice for high-throughput screening and combinatorial chemistry.

Given the increasing interest in personalized medicine and AI-driven drug discovery, compounds like N-(4-acetylphenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide are gaining traction in computational and experimental studies. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of promising drug candidates. This synergy between cheminformatics and wet-lab research underscores the compound’s potential to address unmet medical needs.

In summary, CAS 532965-48-3 represents a fascinating intersection of medicinal chemistry, drug development, and synthetic innovation. Its multifaceted applications make it a subject of ongoing research, with implications for treating complex diseases and advancing biomolecular engineering. As the scientific community continues to unravel its properties, this compound may pave the way for breakthroughs in therapeutic interventions and material science.